molecular formula C7H12F2O2 B13538110 5,5-Difluoro-2-methylhexanoic acid

5,5-Difluoro-2-methylhexanoic acid

Cat. No.: B13538110
M. Wt: 166.17 g/mol
InChI Key: QMAKQSVSUVFDQT-UHFFFAOYSA-N
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Description

5,5-Difluoro-2-methylhexanoic acid: is an organic compound characterized by the presence of two fluorine atoms attached to the fifth carbon of a hexanoic acid chain, with a methyl group attached to the second carbon

Properties

Molecular Formula

C7H12F2O2

Molecular Weight

166.17 g/mol

IUPAC Name

5,5-difluoro-2-methylhexanoic acid

InChI

InChI=1S/C7H12F2O2/c1-5(6(10)11)3-4-7(2,8)9/h5H,3-4H2,1-2H3,(H,10,11)

InChI Key

QMAKQSVSUVFDQT-UHFFFAOYSA-N

Canonical SMILES

CC(CCC(C)(F)F)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5-Difluoro-2-methylhexanoic acid typically involves the introduction of fluorine atoms into a hexanoic acid derivative. One common method is the fluorination of 2-methylhexanoic acid using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or sulfur tetrafluoride (SF4). The reaction is usually carried out under controlled conditions to ensure selective fluorination at the desired position.

Example Reaction: [ \text{2-Methylhexanoic acid} + \text{DAST} \rightarrow \text{5,5-Difluoro-2-methylhexanoic acid} ]

Industrial Production Methods

Industrial production of 5,5-Difluoro-2-methylhexanoic acid may involve large-scale fluorination processes using advanced fluorinating agents and catalysts. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions

5,5-Difluoro-2-methylhexanoic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

    Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or potassium cyanide (KCN).

Major Products

    Oxidation: Formation of difluoroketones or difluorocarboxylic acids.

    Reduction: Formation of difluoroalcohols or difluoroaldehydes.

    Substitution: Formation of compounds with substituted functional groups in place of fluorine atoms.

Scientific Research Applications

5,5-Difluoro-2-methylhexanoic acid has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential use in drug development, particularly in designing fluorinated pharmaceuticals with improved properties.

    Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5,5-Difluoro-2-methylhexanoic acid involves its interaction with molecular targets through its functional groups. The presence of fluorine atoms can enhance the compound’s stability and reactivity, influencing its interactions with enzymes, receptors, and other biomolecules. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

    2-Methylhexanoic acid: Lacks the fluorine atoms, resulting in different chemical properties and reactivity.

    3,5-Difluoro-2-methoxyphenylboronic acid: Contains fluorine atoms but has a different structural framework and functional groups.

Uniqueness

5,5-Difluoro-2-methylhexanoic acid is unique due to the specific positioning of the fluorine atoms, which imparts distinct chemical properties such as increased electronegativity and stability. This makes it valuable in applications where these properties are desired, such as in the design of pharmaceuticals and specialty chemicals.

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